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Compound of Interest

Compound Name: Conglobatin C1

Cat. No.: B10822035

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of Conglobatin C1, a macrolide dilactone used in research. While Conglobatin C1 is

not classified as a hazardous substance, adherence to standard laboratory safety protocols is

crucial.

Quantitative Data Summary
The following table summarizes key quantitative data for Conglobatin and its analogue,

Conglobatin C1, providing a quick reference for its chemical and toxicological properties.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10822035#bc-rfq
https://www.benchchem.com/product/b10822035/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-conglobatin-c1-in-a-laboratory-setting
https://www.benchchem.com/product/b10822035/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-conglobatin-c1-in-a-laboratory-setting
https://www.benchchem.com/product/b10822035/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-conglobatin-c1-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Compound Source

Molecular Formula C26H34N2O6 Conglobatin C1 [1]

Molecular Weight 470.558 g/mol Conglobatin C1 [1]

CAS Number 2673270-37-4 Conglobatin C1 [1][2]

Oral LD50 (mouse) > 1 g/kg Conglobatin [3]

Intraperitoneal LD50

(mouse)
> 1 g/kg Conglobatin [3]

Solubility

Poor in water; Soluble

in ethanol, methanol,

DMF, DMSO

Conglobatin [4]

Storage Temperature -20°C Conglobatin C1 [2]

Disposal Protocol
Given that the safety data for the closely related compound "Conglobatin" indicates it is not

classified as hazardous, and it exhibits low acute toxicity, the disposal procedure for

Conglobatin C1 should follow standard practices for non-hazardous chemical waste. However,

it is imperative to consult and adhere to all applicable local, state, and federal regulations, as

requirements can vary.

Step-by-Step Disposal Procedure:

Review Institutional Policies: Before initiating any disposal procedure, consult your

institution's specific guidelines for chemical waste management. The Environmental Health

and Safety (EHS) office is the primary resource for this information.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling Conglobatin C1.

Small Quantities (Solid Form): For trace amounts of solid Conglobatin C1 (e.g., residual

powder in a container), the empty container should be managed as non-hazardous solid

waste, provided it is not contaminated with other hazardous materials.
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Solutions of Conglobatin C1:

Solvent Consideration: The disposal method for solutions of Conglobatin C1 is primarily

dictated by the solvent used. Since Conglobatin C1 is soluble in organic solvents like

ethanol, methanol, DMF, and DMSO, the resulting waste stream must be treated as

organic solvent waste.

Waste Collection: Collect the waste solution in a designated, properly labeled hazardous

waste container for organic solvents. The label should clearly identify the contents,

including the solvent and the solute (Conglobatin C1).

Do Not Drain Dispose: Do not dispose of solutions containing organic solvents down the

drain.

Decontamination: Decontaminate any surfaces or equipment that have come into contact

with Conglobatin C1 using a suitable solvent (e.g., ethanol) and collect the cleaning

materials (e.g., wipes) for disposal as chemical waste.

Final Disposal: Arrange for the pickup and disposal of the chemical waste through your

institution's EHS department or a licensed chemical waste disposal contractor.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Conglobatin C1.
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Caption: Logical workflow for the proper disposal of Conglobatin C1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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